molecular formula C15H15N3 B8283242 2-(2-Phenyl-3H-benzoimidazol-5-yl)ethylamine

2-(2-Phenyl-3H-benzoimidazol-5-yl)ethylamine

Cat. No.: B8283242
M. Wt: 237.30 g/mol
InChI Key: OGLYIQNLCUWLLD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2-Phenyl-3H-benzoimidazol-5-yl)ethylamine is a useful research compound. Its molecular formula is C15H15N3 and its molecular weight is 237.30 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C15H15N3

Molecular Weight

237.30 g/mol

IUPAC Name

2-(2-phenyl-3H-benzimidazol-5-yl)ethanamine

InChI

InChI=1S/C15H15N3/c16-9-8-11-6-7-13-14(10-11)18-15(17-13)12-4-2-1-3-5-12/h1-7,10H,8-9,16H2,(H,17,18)

InChI Key

OGLYIQNLCUWLLD-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C2=NC3=C(N2)C=C(C=C3)CCN

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Quantity
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reactant
Reaction Step One
Name
[N-]=[N+]=NCCc1ccc2nc(-c3ccccc3)[nH]c2c1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One

Synthesis routes and methods II

Procedure details

Azide 192 was dissolved in ethanol and 10% Pd/C (50 mg) was added. H2 was applied at 40 psi with vigorous shaking. After 2 h, TLC analysis indicated complete consumption of starting material. The heterogeneous reaction mixture was filtered through Celite, and the filtrated was concentrated under reduced pressure to give 193.
Name
Azide
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0 (± 1) mol
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reactant
Reaction Step One
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0 (± 1) mol
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solvent
Reaction Step One
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Quantity
50 mg
Type
catalyst
Reaction Step Two
Name

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